An In-depth Technical Guide to the Synthesis and Characterization of Ethyl 11(Z),14(Z),17(Z)-eicosatrienoate
An In-depth Technical Guide to the Synthesis and Characterization of Ethyl 11(Z),14(Z),17(Z)-eicosatrienoate
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis and characterization of Ethyl 11(Z),14(Z),17(Z)-eicosatrienoate, an omega-3 fatty acid ethyl ester of significant interest in various research and development fields. This document details experimental protocols, presents key data in a structured format, and includes visualizations to elucidate complex processes.
Introduction
Ethyl 11(Z),14(Z),17(Z)-eicosatrienoate is the ethyl ester of 11(Z),14(Z),17(Z)-eicosatrienoic acid, a polyunsaturated omega-3 fatty acid. As a member of the omega-3 family, this compound is a subject of interest for its potential biological activities, including its role in fatty acid metabolism.[1][2] This guide will cover the primary methods for its synthesis from natural sources and the analytical techniques used for its thorough characterization.
Synthesis of Ethyl 11(Z),14(Z),17(Z)-eicosatrienoate
The synthesis of Ethyl 11(Z),14(Z),17(Z)-eicosatrienoate typically involves the transesterification of natural oils rich in the parent fatty acid, such as certain fish oils or microalgal oils.
Synthesis Workflow
Experimental Protocol: Transesterification
This protocol outlines a general procedure for the synthesis of fatty acid ethyl esters (FAEEs) from a natural oil source.
Materials:
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Natural oil (e.g., fish oil)
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Anhydrous ethanol
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Alkaline catalyst (e.g., sodium ethoxide or potassium hydroxide)
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Saturated sodium chloride solution
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Anhydrous sodium sulfate
Procedure:
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Dissolve the alkaline catalyst in anhydrous ethanol under an inert atmosphere (e.g., nitrogen or argon).
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Add the natural oil to the ethanolic catalyst solution. The molar ratio of ethanol to oil should be in excess, typically ranging from 6:1 to 12:1.
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The reaction mixture is stirred at a controlled temperature, which can range from room temperature to the boiling point of ethanol, for a period of 1 to 4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).
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Upon completion, the reaction is cooled to room temperature, and the excess ethanol is removed under reduced pressure.
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The residue is partitioned between hexane and a saturated sodium chloride solution. The organic layer is separated, and the aqueous layer is extracted again with hexane.
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The combined organic layers are washed with water until neutral, dried over anhydrous sodium sulfate, and the solvent is evaporated to yield the crude fatty acid ethyl esters.
Purification
The crude product from transesterification is a mixture of various fatty acid ethyl esters. Purification is essential to isolate Ethyl 11(Z),14(Z),17(Z)-eicosatrienoate.
Experimental Protocol: Urea (B33335) Complexation and Column Chromatography
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Urea Complexation: This technique is used to remove saturated and monounsaturated fatty acid esters. The crude ester mixture is dissolved in a heated ethanolic urea solution. Upon cooling, saturated and less unsaturated esters form crystalline complexes with urea, which can be removed by filtration. The more unsaturated esters, including Ethyl 11(Z),14(Z),17(Z)-eicosatrienoate, remain in the filtrate.
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Silica (B1680970) Gel Column Chromatography: The enriched filtrate is concentrated and subjected to silica gel column chromatography. A non-polar mobile phase (e.g., hexane) with a gradually increasing proportion of a more polar solvent (e.g., ethyl acetate) is used to elute the esters. Fractions are collected and analyzed by TLC or GC-MS to identify those containing the desired product.
Characterization of Ethyl 11(Z),14(Z),17(Z)-eicosatrienoate
Thorough characterization is crucial to confirm the identity and purity of the synthesized compound.
Physicochemical Properties
| Property | Value |
| Molecular Formula | C₂₂H₃₈O₂ |
| Molecular Weight | 334.54 g/mol |
| Appearance | Colorless to pale yellow oil |
| IUPAC Name | ethyl (11Z,14Z,17Z)-icosa-11,14,17-trienoate |
Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Predicted):
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~5.34 ppm (m): Olefinic protons (=CH-)
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~4.12 ppm (q, J=7.1 Hz): Methylene (B1212753) protons of the ethyl group (-OCH₂CH₃)
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~2.80 ppm (t, J=6.0 Hz): Bis-allylic methylene protons (-CH=CH-CH₂-CH=CH-)
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~2.28 ppm (t, J=7.5 Hz): Methylene protons alpha to the carbonyl group (-CH₂COO-)
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~2.05 ppm (m): Allylic methylene protons (-CH₂-CH=CH-)
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~1.60 ppm (m): Methylene protons beta to the carbonyl group (-CH₂CH₂COO-)
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~1.25-1.35 ppm (m): Methylene protons of the long alkyl chain
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~1.25 ppm (t, J=7.1 Hz): Methyl protons of the ethyl group (-OCH₂CH₃)
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~0.97 ppm (t, J=7.5 Hz): Terminal methyl protons of the fatty acid chain (CH₃CH₂-)
¹³C NMR (Predicted):
| Chemical Shift (ppm) | Assignment |
|---|---|
| ~173.9 | C=O (Ester carbonyl) |
| ~132.0, 128.3, 128.2, 127.9, 127.1, 127.0 | Olefinic carbons (-CH=CH-) |
| ~60.1 | Methylene carbon of the ethyl group (-OCH₂) |
| ~34.1 | Methylene carbon alpha to carbonyl (-CH₂COO) |
| ~29.7 - 29.1 | Methylene carbons of the long alkyl chain |
| ~25.6 | Bis-allylic methylene carbons |
| ~24.9 | Methylene carbon beta to carbonyl (-CH₂CH₂COO) |
| ~20.5 | Allylic methylene carbon |
| ~14.3 | Methyl carbon of the ethyl group (-OCH₂CH₃) |
| ~14.3 | Terminal methyl carbon of the fatty acid chain |
Mass Spectrometry (MS)
Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)
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Sample Preparation: Dilute the purified ethyl ester in a suitable solvent such as hexane.
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GC Conditions:
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Column: A polar capillary column (e.g., DB-23, HP-88) is typically used for the separation of fatty acid esters.
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Injector Temperature: 250 °C
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Oven Program: Start at a lower temperature (e.g., 100 °C), hold for a few minutes, then ramp up to a final temperature of around 240-250 °C.
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MS Conditions:
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Ionization Mode: Electron Ionization (EI) at 70 eV.
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Mass Range: Scan from m/z 40 to 500.
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Expected Fragmentation Pattern: The mass spectrum is expected to show a molecular ion peak [M]⁺ at m/z 334.5. Characteristic fragment ions would include those resulting from cleavage at the ester group and along the unsaturated alkyl chain.
Chromatographic Data
Gas Chromatography (GC) The retention time of Ethyl 11(Z),14(Z),17(Z)-eicosatrienoate will depend on the specific GC column and conditions used. On a polar column, its retention time will be longer than that of shorter-chain or more saturated fatty acid ethyl esters.
Biological Activity and Signaling Pathway
11(Z),14(Z),17(Z)-Eicosatrienoic acid is known to be an inhibitor of the fatty acid elongation and desaturation reactions that convert dietary C18 fatty acids into C20 eicosanoid precursors.[1][2] This suggests a role in modulating the biosynthesis of potent signaling molecules.
Fatty Acid Metabolism Pathway
Conclusion
This technical guide has provided a detailed overview of the synthesis and characterization of Ethyl 11(Z),14(Z),17(Z)-eicosatrienoate. The synthesis is achievable through well-established transesterification and purification protocols. While comprehensive experimental characterization data, particularly NMR, is not widely published, this guide offers a robust framework based on established analytical methods and predicted spectroscopic values. The known biological activity of the parent fatty acid highlights the potential of its ethyl ester as a valuable compound for further research in nutrition, pharmacology, and drug development.
References
- 1. 11(Z)14(Z)17(Z)-Eicosatrienoic Acid, 17046-59-2 | BroadPharm [broadpharm.com]
- 2. scbt.com [scbt.com]
- 3. scielo.br [scielo.br]
- 4. Pharmacokinetics of Supplemental Omega-3 Fatty Acids Esterified in Monoglycerides, Ethyl Esters, or Triglycerides in Adults in a Randomized Crossover Trial - PMC [pmc.ncbi.nlm.nih.gov]
